Cas no 1421041-98-6 (N-[(3R)-Pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride)

• Product Name: N-[(3R)-Pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
• CAS No: 1421041-98-6
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 2172821
• Update Time: 2023-08-05

N-[(3R)-Pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-n-(pyrrolidin-3-yl)benzo[d]oxazol-2-amine hydrochloride
• N-[(3R)-Pyrrolidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride

• Inchi： 1S/C11H13N3O.ClH/c1-2-4-10-9(3-1)14-11(15-10)13-8-5-6-12-7-8;/h1-4,8,12H,5-7H2,(H,13,14);1H/t8-;/m1./s1
• InChI Key： DUAXVSCXZGIDQD-DDWIOCJRSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1N[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles